N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C16H24N2O/c1-12-5-4-8-18(10-12)11-16(19)17-15-7-6-13(2)14(3)9-15/h6-7,9,12H,4-5,8,10-11H2,1-3H3,(H,17,19)
• InChI Key: ZSOHJHUUQOSOQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide, also known as U-47700, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It belongs to the family of benzamide opioids, which also includes drugs such as fentanyl and sufentanil. U-47700 has gained popularity in recent years due to its high potency and ease of synthesis, leading to its classification as a Schedule I controlled substance in the United States.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide acts as a selective agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It produces its effects by binding to the receptor and activating the G-protein signaling pathway, leading to the inhibition of neurotransmitter release and the modulation of pain perception.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide produces similar biochemical and physiological effects to other opioids, including analgesia, sedation, and respiratory depression. It has also been shown to produce effects on the cardiovascular system, including decreases in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the mu-opioid receptor. However, its use is limited by its classification as a controlled substance and the potential for abuse and addiction.

Future Directions

Future research on N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide could focus on the development of new analgesics based on its structure and mechanism of action. Studies could also investigate the potential use of N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide as a tool for studying opioid receptor pharmacology and the development of new treatments for opioid addiction. Finally, research could explore the potential for N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide to produce novel effects on the central nervous system and other physiological systems.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide involves the reaction of 3,4-dimethylbenzaldehyde with nitroethane to form 1-(3,4-dimethylphenyl)-2-nitropropene. This intermediate is then reduced using sodium borohydride to form 1-(3,4-dimethylphenyl)-2-amino-propane. The final step involves acylation of the amine with acetic anhydride to form N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a potent agonist at the mu-opioid receptor, producing analgesic effects similar to those of other opioids. Studies have also investigated the potential use of N-(3,4-dimethylphenyl)-2-(3-methyl-1-piperidinyl)acetamide as a tool for studying opioid receptor pharmacology and the development of new analgesics.